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Compound of Interest

Compound Name: 2-Methyl-4-Piperazinoquinoline

Cat. No.: B1298905 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and use of 2-
Methyl-4-Piperazinoquinoline powder in a laboratory setting. The information is compiled

from safety data sheets and general laboratory safety practices.

Chemical and Physical Properties
2-Methyl-4-Piperazinoquinoline is a chemical compound with the molecular formula

C₁₄H₁₇N₃.[1][2][3] It is used in research, including in the preparation of E3 ubiquitin ligases for

potential cancer treatment.[4]

Property Value Source

CAS Number 82241-22-3 [1][2][3][5]

Molecular Formula C₁₄H₁₇N₃ [1][2][3]

Molecular Weight 227.305 g/mol [1][3]

Appearance Powder [6]

Synonyms

2-Methyl-4-(piperazin-1-

yl)quinoline, 1-(2-

Methylquinolin-4-yl)piperazine

[2][3]
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Safety and Handling
DANGER: 2-Methyl-4-Piperazinoquinoline is classified as a hazardous substance that

causes severe skin burns and eye damage.[3][5][6][7] Extreme caution should be exercised

during handling.

2.1. Personal Protective Equipment (PPE)

A comprehensive set of personal protective equipment is mandatory when working with this

compound.

PPE Specification

Gloves Chemical-resistant gloves (e.g., Nitrile rubber)

Eye Protection
Safety glasses with side-shields or chemical

goggles

Face Protection Face shield

Body Protection Protective clothing, lab coat

Respiratory Protection
Use only under a chemical fume hood.[6] Do not

breathe dust.[5][6][7][8]

2.2. Engineering Controls

Control Specification

Ventilation
Always handle in a well-ventilated area,

preferably a certified chemical fume hood.[6]

Safety Equipment
An eyewash station and safety shower must be

readily accessible.

2.3. Handling Precautions

Do not get in eyes, on skin, or on clothing.[6]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1298905?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-4-Piperazinoquinoline
https://www.echemi.com/sds/2-methyl-4-piperazinoquinoline-pid_Rock32385.html
https://www.fishersci.co.uk/store/msds?partNumber=10344152&countryCode=GB&language=en
https://www.tcichemicals.com/BE/en/sds/C2928_EU_6N.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10344152&countryCode=GB&language=en
https://www.echemi.com/sds/2-methyl-4-piperazinoquinoline-pid_Rock32385.html
https://www.fishersci.co.uk/store/msds?partNumber=10344152&countryCode=GB&language=en
https://www.tcichemicals.com/BE/en/sds/C2928_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC127471000&productDescription=2-METHYLPIPERAZINE%2C+98%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10344152&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10344152&countryCode=GB&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid dust formation.[6]

Do not ingest. If swallowed, seek immediate medical assistance.[6]

Wash hands thoroughly after handling.[5]

Remove and wash contaminated clothing before reuse.[5][6]

Storage
Proper storage is crucial to maintain the integrity and stability of 2-Methyl-4-
Piperazinoquinoline powder and to ensure safety.

Condition Requirement

Temperature Store in a dry, cool, and well-ventilated place.[6]

Container Keep container tightly closed.[6]

Storage Area Designate a "Corrosives area" for storage.[6]

Incompatible Materials Strong oxidizing agents and strong acids.[8]

Experimental Protocols
4.1. Protocol for Preparation of a Stock Solution

This protocol outlines the steps for safely preparing a stock solution of 2-Methyl-4-
Piperazinoquinoline.

Preparation:

Ensure all necessary PPE is worn correctly.

Perform all operations within a chemical fume hood.

Have spill control materials readily available.

Weighing:
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Tare a clean, dry weighing vessel on an analytical balance.

Carefully transfer the desired amount of 2-Methyl-4-Piperazinoquinoline powder to the

weighing vessel using a clean spatula.

Avoid generating dust.

Dissolution:

Place a stir bar in an appropriate flask or beaker.

Add the desired volume of a suitable solvent (e.g., DMSO, Ethanol).

Slowly add the weighed powder to the solvent while stirring to facilitate dissolution.

If necessary, sonicate the solution to ensure complete dissolution.

Storage of Stock Solution:

Store the stock solution in a tightly sealed, clearly labeled container.

Store at the recommended temperature (typically -20°C or -80°C) to maintain stability.

Protect from light if the compound is light-sensitive.

4.2. Protocol for Cell-Based Assays

This protocol provides a general workflow for using 2-Methyl-4-Piperazinoquinoline in cell-

based experiments.

Cell Culture:

Culture cells to the desired confluency in appropriate growth medium.

Compound Treatment:

Thaw the stock solution of 2-Methyl-4-Piperazinoquinoline.

Prepare the desired final concentrations of the compound by diluting the stock solution in

cell culture medium.
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Remove the old medium from the cells and add the medium containing the compound.

Incubate the cells for the desired time period.

Assay:

After incubation, perform the desired downstream analysis (e.g., cell viability assay,

western blotting, qPCR).

Spill and Waste Disposal
5.1. Spill Response

Evacuate the area.

Wear appropriate PPE.

For small spills, sweep up the powder and shovel it into a suitable container for disposal.[6]

Avoid generating dust.[6]

For large spills, contact environmental health and safety personnel.

5.2. Waste Disposal

Waste is classified as hazardous.[6]

Dispose of waste in accordance with local, state, and federal regulations.[6]

Contaminated packaging should be disposed of as hazardous waste.[6]
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Experimental Workflow for Handling 2-Methyl-4-Piperazinoquinoline
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Caption: Workflow for handling 2-Methyl-4-Piperazinoquinoline.
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Hypothetical Signaling Pathway
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Caption: Hypothetical signaling pathway for a targeted protein degrader.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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